Cas no 127389-40-6 (3-[3-(4-Chloro-2-methylphenoxy)phenyl]-3-oxopropanenitrile)

• Product Name: 3-[3-(4-Chloro-2-methylphenoxy)phenyl]-3-oxopropanenitrile
• CAS No: 127389-40-6
• MF: C₁₆H₁₂ClNO₂
• MW: 285.724983215332
• CID: 2662143
• Update Time: 2025-05-24

3-[3-(4-Chloro-2-methylphenoxy)phenyl]-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(4-CHLORO-2-METHYLPHENOXY)-BETA-OXO-BENZENEPROPANENITRILE
• 3-[3-(4-chloro-2-methylphenoxy)phenyl]-3-oxopropanenitrile
• 3-[3-(4-Chloro-2-methylphenoxy)phenyl]-3-oxopropanenitrile

• Inchi： 1S/C16H12ClNO2/c1-11-9-13(17)5-6-16(11)20-14-4-2-3-12(10-14)15(19)7-8-18/h2-6,9-10H,7H2,1H3
• InChI Key： BUPGHPJNKYLPDQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1)OC1=CC=CC(C(CC#N)=O)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 389
• Topological Polar Surface Area: 50.1

Additional information on 3-[3-(4-Chloro-2-methylphenoxy)phenyl]-3-oxopropanenitrile

Introduction to 3-[3-(4-Chloro-2-methylphenoxy)phenyl]-3-oxopropanenitrile (CAS No. 127389-40-6)

3-[3-(4-Chloro-2-methylphenoxy)phenyl]-3-oxopropanenitrile, also known by its CAS number 127389-40-6, is a versatile compound with significant applications in the fields of pharmaceuticals, chemical synthesis, and materials science. This compound is characterized by its unique structural features, which include a chlorinated and methylated phenoxy group attached to a phenyl ring, and a cyano group at the terminal end of a ketone moiety. These structural elements contribute to its diverse chemical properties and potential biological activities.

The chemical structure of 3-[3-(4-Chloro-2-methylphenoxy)phenyl]-3-oxopropanenitrile has been extensively studied for its potential as a lead compound in drug discovery. Recent research has highlighted its ability to modulate various biological pathways, making it an attractive candidate for the development of novel therapeutic agents. For instance, studies have shown that this compound exhibits anti-inflammatory and anti-cancer properties, which are attributed to its ability to inhibit specific enzymes and signaling pathways involved in these diseases.

In the context of pharmaceutical research, 3-[3-(4-Chloro-2-methylphenoxy)phenyl]-3-oxopropanenitrile has been investigated for its potential as a treatment for inflammatory disorders such as rheumatoid arthritis and Crohn's disease. Preclinical studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. Additionally, its ability to cross the blood-brain barrier has led to investigations into its potential use in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Beyond its pharmaceutical applications, 3-[3-(4-Chloro-2-methylphenoxy)phenyl]-3-oxopropanenitrile has also found utility in the field of materials science. Its unique chemical structure makes it an excellent building block for the synthesis of advanced materials with tailored properties. For example, researchers have explored the use of this compound in the development of functional polymers and coatings with enhanced mechanical strength and thermal stability. These materials have potential applications in industries such as electronics, automotive, and aerospace.

The synthesis of 3-[3-(4-Chloro-2-methylphenoxy)phenyl]-3-oxopropanenitrile typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the condensation of 4-chloro-2-methylphenol with an appropriate phenyl ketone followed by cyanation. Recent advancements in synthetic chemistry have led to the development of more efficient and environmentally friendly methods for producing this compound, which is crucial for large-scale industrial applications.

In terms of safety and handling, it is important to note that while 3-[3-(4-Chloro-2-methylphenoxy)phenyl]-3-oxopropanenitrile is not classified as a hazardous material, proper precautions should be taken during handling and storage to ensure safety. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and following standard laboratory safety protocols.

The ongoing research into the properties and applications of 3-[3-(4-Chloro-2-methylphenoxy)phenyl]-3-oxopropanenitrile continues to uncover new possibilities for its use in various fields. As more data becomes available from clinical trials and practical applications, this compound is expected to play an increasingly important role in advancing scientific knowledge and technological innovation.

In conclusion, 3-[3-(4-Chloro-2-methylphenoxy)phenyl]-3-oxopropanenitrile (CAS No. 127389-40-6) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and biological activities make it a valuable asset for researchers and industry professionals alike. As research continues to evolve, the future prospects for this compound are promising, paving the way for new discoveries and innovations.